N-(4-acetamido-6-oxo-2-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide

• IUPAC Name: N-[4-acetamido-6-oxo-2-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanyl-1H-pyrimidin-5-yl]-4-fluorobenzamide
• InChI: InChI=1S/C20H22FN5O5S/c1-11(27)23-17-16(24-18(29)12-4-6-13(21)7-5-12)19(30)26-20(25-17)32-10-15(28)22-9-14-3-2-8-31-14/h4-7,14H,2-3,8-10H2,1H3,(H,22,28)(H,24,29)(H2,23,25,26,27,30)
• InChI Key: HVALWLGNEKOVBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C(=O)NC(=N1)SCC(=O)NCC2CCCO2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H22FN5O5S
• Molecular Weight: 463.5 g/mol
• CAS No.: 872608-84-9

Description

N-(4-acetamido-6-oxo-2-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C20H22FN5O5S and its molecular weight is 463.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-inflammatory Activity

A study by Robert-Piessard et al. (1997) explored the synthesis of a series of derivatives starting from the pharmacophoric β-ketoamide grouping present in oxicams, leading to compounds with varied anti-inflammatory activities. Although the specific compound was not mentioned, the study highlights the importance of the structural framework similar to N-(4-acetamido-6-oxo-2-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide in the development of anti-inflammatory agents Robert-Piessard et al., 1997.

Antitumor Activities

The antitumor potential of related compounds has been studied by Jing (2011), where derivatives synthesized from L-tyrosine methyl ester and D-tyrosine ethyl ester showed selective anti-tumor activities, suggesting the therapeutic potential of such structures in cancer treatment Jing, 2011.

Antimicrobial and Antioxidant Properties

Dey et al. (2022) investigated 3, 4-dihydropyrimidin-2-one derivatives for their antimicrobial activity against various bacterial and fungal species, as well as for their antioxidant properties. This study provides insights into the potential use of this compound and its derivatives in combating microbial infections and oxidative stress Dey et al., 2022.